Cas no 1797642-49-9 (1'-[(1-methyl-1H-imidazol-4-yl)sulfonyl]-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one)

• Product Name: 1'-[(1-methyl-1H-imidazol-4-yl)sulfonyl]-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one
• CAS No: 1797642-49-9
• MF: C₁₆H₁₇N₃O₄S
• MW: 347.388882398605
• CID: 5372899
• Update Time: 2025-07-25

1'-[(1-methyl-1H-imidazol-4-yl)sulfonyl]-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one Chemical and Physical Properties

Names and Identifiers

• 1′-[(1-Methyl-1H-imidazol-4-yl)sulfonyl]spiro[isobenzofuran-1(3H),4′-piperidin]-3-one
• 1'-[(1-methyl-1H-imidazol-4-yl)sulfonyl]-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one

• Inchi： 1S/C16H17N3O4S/c1-18-10-14(17-11-18)24(21,22)19-8-6-16(7-9-19)13-5-3-2-4-12(13)15(20)23-16/h2-5,10-11H,6-9H2,1H3
• InChI Key： LTJCBNYEDVTBGP-UHFFFAOYSA-N
• SMILES： C12(CCN(S(C3=CN(C)C=N3)(=O)=O)CC1)C1=C(C=CC=C1)C(=O)O2

Experimental Properties

• Density: 1.50±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 656.1±65.0 °C(Predicted)
• pka: 3.13±0.61(Predicted)

Additional information on 1'-[(1-methyl-1H-imidazol-4-yl)sulfonyl]-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one

Comprehensive Overview of 1'-[(1-methyl-1H-imidazol-4-yl)sulfonyl]-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one (CAS No. 1797642-49-9)

The compound 1'-[(1-methyl-1H-imidazol-4-yl)sulfonyl]-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one (CAS No. 1797642-49-9) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its complex spirocyclic architecture, combined with the presence of a sulfonyl group and a methylimidazole moiety, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of specific biological targets, given its ability to interact with diverse enzymatic pathways.

One of the most intriguing aspects of 1'-[(1-methyl-1H-imidazol-4-yl)sulfonyl]-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one is its spiro[2-benzofuran-1,4'-piperidine] core, which is known for its conformational rigidity and ability to enhance binding affinity. This structural feature is often exploited in the design of central nervous system (CNS) drugs, as it can improve blood-brain barrier penetration. The sulfonyl linker further contributes to the molecule's stability and pharmacokinetic properties, making it a valuable scaffold for further optimization.

In recent years, the scientific community has shown growing interest in spirocyclic compounds due to their versatility in addressing unmet medical needs. For instance, 1'-[(1-methyl-1H-imidazol-4-yl)sulfonyl]-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one has been explored in the context of neurodegenerative diseases and inflammatory disorders, where its unique pharmacophore may offer advantages over traditional small molecules. This aligns with the broader trend of developing next-generation therapeutics that target complex diseases with high specificity.

The methylimidazole component of this compound is another critical feature, as it is often associated with histamine receptor modulation and enzyme inhibition. This has led to speculation about its potential applications in autoimmune conditions and metabolic syndromes, areas where researchers are actively seeking novel interventions. Additionally, the sulfonyl group's role in enhancing solubility and bioavailability is a key consideration for drug formulation strategies.

From a synthetic chemistry perspective, 1'-[(1-methyl-1H-imidazol-4-yl)sulfonyl]-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one presents both challenges and opportunities. Its multicomponent structure requires sophisticated organic synthesis techniques, including catalyzed cross-coupling reactions and stereoselective transformations. These methods are increasingly important in the era of precision medicine, where tailored molecular designs are essential for achieving desired therapeutic outcomes.

As the demand for innovative drug candidates continues to rise, compounds like 1'-[(1-methyl-1H-imidazol-4-yl)sulfonyl]-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one are likely to remain at the forefront of research. Their ability to address multifactorial diseases through polypharmacology approaches makes them particularly valuable in today's biopharmaceutical landscape. Future studies will undoubtedly explore its structure-activity relationships and mechanistic insights to unlock its full potential.